Cas no 81760-45-4 (kahweol palmitate)

kahweol palmitate structure
kahweol palmitate structure
Product Name:kahweol palmitate
CAS No:81760-45-4
MF:C36H56O4
MW:552.827451705933
CID:987093
PubChem ID:133757
Update Time:2025-04-20

kahweol palmitate Chemical and Physical Properties

Names and Identifiers

    • kahweol palmitate
    • KAHWEOL PALMITATE(RG)
    • KAHWEOL PALMITATE(RG) PrintBack
    • (7-Hydroxy-10b-methyl-3b,4,5,6,7,8,9,10,10a,10b-decahydro-5a,8-methanocyclohepta[5,6]naphtho[2,1-b]furan-7-yl)methyl hexadecanoate
    • [(4S)-17-hydroxy-12-methyl-8-oxapentacyclo[14.2.1.01,13.04,12.05,9]nonadeca-5(9),6,10-trien-17-yl]methyl hexadecanoate
    • DTXSID701002185
    • CCRIS 2589
    • 81760-45-4
    • Hexadecanoic acid, (3b,4,5,6,7,8,9,10,10a,10b-decahydro-7-hydroxy-10b-methyl-5a,8-methano-5aH-cyclohepta(5,6)naphtho(2,1-b)furan-7-yl)methyl ester, (3bS-(3balpha,5abeta,7beta,8beta,10aalpha,10bbeta))-
    • (7-hydroxy-10b-methyl-3b,4,5,6,7,8,9,10,10a,10b-decahydro-5a,8-methanocyclohepta[5,6]naphtho[2,1-b]furan-7-yl)methyl palmitate
    • (17-Hydroxy-12-methyl-8-oxapentacyclo[14.2.1.01,13.04,12.05,9]nonadeca-5(9),6,10-trien-17-yl)methyl hexadecanoate
    • Inchi: 1S/C36H56O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-33(37)40-27-36(38)26-35-23-19-30-29-21-24-39-31(29)20-22-34(30,2)32(35)18-17-28(36)25-35/h20-22,24,28,30,32,38H,3-19,23,25-27H2,1-2H3/t28?,30-,32?,34?,35?,36?/m1/s1
    • InChI Key: UMZARYXKQBKPOL-WDFKVAFYSA-N
    • SMILES: OC1(COC(CCCCCCCCCCCCCCC)=O)CC23CC[C@@H]4C5C=COC=5C=CC4(C)C2CCC1C3

Computed Properties

  • Exact Mass: 552.41800
  • Monoisotopic Mass: 552.41786026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 17
  • Complexity: 854
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.3
  • Topological Polar Surface Area: 59.7Ų

Experimental Properties

  • PSA: 59.67000
  • LogP: 9.75210

kahweol palmitate Pricemore >>

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